Cas no 131303-71-4 (D-(+)Biotin 2-Nitrophenyl Ester)

• Product Name: D-(+)Biotin 2-Nitrophenyl Ester
• CAS No: 131303-71-4
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 102368
• PubChem ID: 22837643
• Update Time: 2025-04-18

D-(+)Biotin 2-Nitrophenyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-nitrophenyl ester, (3aS,4S,6aR)-
• D-(+)BIOTIN 2-NITROPHENYL ESTER
• 2-Butanol, 1,1-diethoxy-, (R)-
• CTK0B8830
• D-(+)-2-hydroxybutanal diethyl acetal
• D-(+)-biotin 2-nitrophenyl ester
• ALDYXYRBHNYQRB-XEGUGMAKSA-N
• (2-nitrophenyl) 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate
• 2-Nitrophenyl 5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
• 131303-71-4
• biotin nitrophenylester
• SCHEMBL1077145
• D-(+)Biotin 2-Nitrophenyl Ester

• Inchi： 1S/C16H19N3O5S/c20-14(24-12-6-2-1-5-11(12)19(22)23)8-4-3-7-13-15-10(9-25-13)17-16(21)18-15/h1-2,5-6,10,13,15H,3-4,7-9H2,(H2,17,18,21)/t10-,13-,15-/m0/s1
• InChI Key： ALDYXYRBHNYQRB-XEGUGMAKSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)OC1C=CC=CC=1[N+](=O)[O-])NC(N2)=O

Computed Properties

• Exact Mass: 365.10500
• Monoisotopic Mass: 365.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: 2

Experimental Properties

• PSA: 138.55000
• LogP: 3.40680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives